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Compound of Interest

Compound Name:
6-O-beta-D-glucopyranosyl-D-

glucose

Cat. No.: B7802064

Get Quote

Gentiobiose (6-O-

-D-glucopyranosyl-D-glucose) is a rare disaccharide distinguished by its

glycosidic linkage.[1][2] Unlike the ubiquitous

bonds in maltose or

in cellobiose, the

linkage confers unique physicochemical properties—specifically, resistance to common
digestive glucosidases and specific interaction with lectins and bitter taste receptors (hTAS2R).

For drug development, gentiobiose is not merely a sugar; it is a functional moiety used in:

Prodrug Design: Enhancing solubility of lipophilic drugs (e.g., carotenoids).

Immunomodulation: Acting as a specific ligand for carbohydrate-recognition domains

(CRDs).[1][2]

Bitter Agonists: Serving as a standard for bitterness assays in taste-masking studies.[1][2]
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This guide analyzes its two primary natural reservoirs: Gentian Root (Gentiana lutea) and

Saffron (Crocus sativus), detailing the distinct chemical architectures from which gentiobiose

must be liberated.

Molecular Architecture & Source Analysis
The isolation strategy depends entirely on how gentiobiose is "packaged" within the plant

matrix.

Source A: Gentian Root (Gentiana lutea)[1][2][3][4][5][6]
State: Primarily exists as the trisaccharide Gentianose and as the free disaccharide.

Misconception Alert: While Amarogentin and Gentiopicroside are the bioactive bitter

principles of Gentian, they are monoglucosides (containing a single glucose unit), not

gentiobiosides. The primary source of gentiobiose in Gentian root is the hydrolysis of

Gentianose (Glucose-Glucose-Fructose).[1][2]

Yield Potential: High. Dried roots contain significant reserves of gentianose (up to 5-10% dry

weight) which acts as a storage carbohydrate.[1][2]

Source B: Saffron (Crocus sativus)[1][2][7][8]
State: Exists as a diester moiety within Crocin pigments.[3]

Structure: Crocin is the diester of the dicarboxylic acid Crocetin and two Gentiobiose units.[4]

Yield Potential: Lower by mass compared to Gentian, but yields a highly pure derivative upon

hydrolysis. Saffron stigmas contain 10-25% crocin.[1][2]

Industrial Note: While Saffron is the requested topic, industrial-scale isolation of crocin-

derived gentiobiose often utilizes Gardenia jasminoides fruits due to cost, though the

chemical mechanism (crocin hydrolysis) remains identical.[2]

Biosynthetic & Hydrolytic Pathways (Visualization)
The following diagram illustrates the cleavage pathways required to access gentiobiose from

both sources.
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Figure 1: Comparative cleavage pathways. Gentianose requires glycosidic cleavage

(enzymatic), while Crocin requires ester hydrolysis (chemical).[2]

Technical Protocols for Isolation
Protocol A: Isolation from Gentian Root (Enzymatic
Route)
Target: Hydrolysis of Gentianose.[5][6][7] Advantage:[2][6] Mild conditions, preserves the

bond.

Extraction:

Macerate dried Gentiana lutea roots in 80% Ethanol at 60°C for 4 hours.

Filter and evaporate ethanol to obtain an aqueous concentrate.

Clarification:

Treat aqueous extract with Lead Acetate (to precipitate tannins/proteins) or use

Ultrafiltration (10 kDa cutoff).[1][2]
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Remove excess lead with dilute sulfuric acid if used.

Selective Hydrolysis:

Adjust pH to 4.5 (Acetate buffer).[1][2]

Add Invertase (from S. cerevisiae).[1][2] Incubate at 35°C for 2-4 hours.

Mechanism:[2][8][9][10] Invertase cleaves the

bond between glucose and fructose but cannot cleave the

bond of gentiobiose.

Purification:

Pass hydrolysate through an Activated Carbon column.

Elution Gradient: Water (removes Fructose/Glucose)

5-10% Ethanol (elutes Gentiobiose).[1][2]

Crystallize from hot methanol.

Protocol B: Isolation from Saffron (Chemical Route)
Target: Saponification of Crocin. Advantage:[2][6][8] Produces high-purity Crocetin (valuable

byproduct) and Gentiobiose.[1][2]

Extraction:

Extract Saffron stigmas (or Gardenia fruit) with 50% MeOH/Water.[1][2]

Isolate total Crocins via hydrophobic interaction chromatography (HIC) or simple n-butanol

partition.[1][2]

Alkaline Saponification:

Dissolve Crocin in 1M NaOH (in 50% MeOH).
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Reflux at 60°C for 2 hours under Nitrogen (to prevent carotenoid oxidation).

Observation: Solution turns from deep red to orange/yellow.

Separation:

Acidify to pH 3.0 with HCl.

Crocetin (aglycone) precipitates out due to low solubility in acidic water.[2] Centrifuge to

remove.[5]

Recovery:

Neutralize the supernatant (containing Gentiobiose).

Desalt using electrodialysis or ion-exchange resins.[1][2]

Lyophilize to obtain Gentiobiose powder.

Quantitative Comparison & Data Analysis
The following table synthesizes yield expectations and purity challenges for drug development

applications.

Parameter Gentian Root (G. lutea) Saffron (C. sativus)

Precursor Molecule Gentianose (Trisaccharide) Crocin (Carotenoid Ester)

Linkage Type
Glycosidic

(cleavage site)
Ester (cleavage site)

Crude Yield (w/w) High (3.0% - 8.0%) Low (0.5% - 2.0%)*

Impurity Profile
High in Fructose/Glucose;

Bitter Glycosides

Carotenoid degradation

products

Purification Complexity
High: Requires separation from

simple sugars.[1][2][11]

Medium: Aglycone precipitates

easily.

Cost Efficiency High (Scalable) Low (Saffron is $5K/kg)**
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*Yield calculated based on gentiobiose mass recovered from total biomass. **Note: For

industrial gentiobiose production via the "Saffron pathway," Gardenia fruit is the economic

surrogate.

Experimental Workflow: Quality Control (HPLC)
To validate the isolation, the following HPLC method is the industry standard for distinguishing

Gentiobiose from Cellobiose and other dimers.

Column: Amino-bonded silica (NH2) column (e.g., Zorbax NH2).[1][2]

Mobile Phase: Acetonitrile : Water (75 : 25 v/v).[1][2]

Flow Rate: 1.0 mL/min.[9]

Detector: Refractive Index (RI) or ELSD (Evaporative Light Scattering).[1][2]

Retention Logic: Gentiobiose (

1-6) elutes after Cellobiose (

1-4) due to higher interaction with the amino phase.[1][2]
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Figure 2: HPLC-RI workflow for gentiobiose verification.[1][2][12]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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